molecular formula C15H13NO2 B8593622 N,N-Dibenzoylmethylamine CAS No. 23825-32-3

N,N-Dibenzoylmethylamine

Cat. No.: B8593622
CAS No.: 23825-32-3
M. Wt: 239.27 g/mol
InChI Key: ALISWIYMUVXSIG-UHFFFAOYSA-N
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Description

N,N-Dibenzoylmethylamine (CAS 23825-32-3) is a tertiary amine derivative characterized by two benzoyl groups and a methyl group attached to the nitrogen atom. Its molecular structure grants unique physicochemical properties, making it a compound of interest in synthetic organic chemistry and materials science.

Properties

CAS No.

23825-32-3

Molecular Formula

C15H13NO2

Molecular Weight

239.27 g/mol

IUPAC Name

N-benzoyl-N-methylbenzamide

InChI

InChI=1S/C15H13NO2/c1-16(14(17)12-8-4-2-5-9-12)15(18)13-10-6-3-7-11-13/h2-11H,1H3

InChI Key

ALISWIYMUVXSIG-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CC=CC=C1)C(=O)C2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

N,N-Dimethylbenzylamine (CAS 103-83-3)

  • Structure : Benzyl group + two methyl groups on nitrogen.
  • Properties : Higher basicity (pKa ~10.6) and water solubility compared to N,N-Dibenzoylmethylamine due to the absence of electron-withdrawing benzoyl groups .
  • Applications : Intermediate in pharmaceuticals and agrochemicals .

N,N-Diphenylbenzenamine (Triphenylamine, CAS 603-34-9)

  • Structure : Three phenyl groups attached to nitrogen.
  • Properties : Higher molecular weight (245.32 g/mol) and rigidity, leading to applications in optoelectronics (e.g., OLEDs) .
  • Thermodynamics : ΔfH°gas = 194.3 kJ/mol (experimental), significantly less stable than This compound .

N,N-Dimethylaniline (CAS 121-69-7)

  • Structure : Two methyl groups + one phenyl group on nitrogen.
  • Reactivity : Prone to electrophilic substitution due to electron-donating methyl groups, unlike the electron-deficient This compound .
  • Applications : Dye synthesis and polymerization catalysts .

Thermodynamic and Kinetic Properties

Property This compound N,N-Dimethylbenzylamine N,N-Diphenylbenzenamine
ΔfH°gas (kJ/mol) -37.50 -125.3 (estimated) 194.3
logP 2.599 1.85 4.50
Melting Point (K) 443.98 263.15 498.15
  • This compound has intermediate lipophilicity, suitable for reactions requiring balanced solubility.
  • N,N-Diphenylbenzenamine ’s high melting point and rigidity make it ideal for solid-state applications .

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